Cas no 118648-66-1 (2-Butanone,4-[5-(1-aziridinyl)-3-nitro-1H-1,2,4-triazol-1-yl]-)

• Product Name: 2-Butanone,4-[5-(1-aziridinyl)-3-nitro-1H-1,2,4-triazol-1-yl]-
• CAS No: 118648-66-1
• MF: C₈H₁₁N₅O₃
• MW: 225.204640626907
• CID: 178263
• PubChem ID: 196742
• Update Time: 2025-04-19

2-Butanone,4-[5-(1-aziridinyl)-3-nitro-1H-1,2,4-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-[5-(1-aziridinyl)-3-nitro-1H-1,2,4-triazol-1-yl]-
• 4-[5-(aziridin-1-yl)-3-nitro-1,2,4-triazol-1-yl]butan-2-one
• 5-(1-aziridinyl)-3-nitro-1-(3-oxo-1-butyl)-1,2,4-triazole
• 2-Butanone, 4-(5-(1-aziridinyl)-3-nitro-1H-1,2,4-triazol-1-yl)-
• 4-[5-(aziridin-1-yl)-3-nitro-1H-1,2,4-triazol-1-yl]butan-2-one
• RB 6162
• RB-6162
• DTXSID60152195
• 118648-66-1

• Inchi： 1S/C8H11N5O3/c1-6(14)2-3-12-8(11-4-5-11)9-7(10-12)13(15)16/h2-5H2,1H3
• InChI Key： IIBYIUDIVZPZKG-UHFFFAOYSA-N
• SMILES： O=C(C)CCN1C(=NC([N+](=O)[O-])=N1)N1CC1

Computed Properties

• Exact Mass: 225.08633
• Monoisotopic Mass: 225.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 475.2°Cat760mmHg
• Flash Point: 241.2°C
• Refractive Index: 1.728
• PSA: 93.93